4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C22H23N3O4/c1-2-29-15-8-5-7-14(13-15)21-18-19(16-9-3-4-10-17(16)27)23-24-20(18)22(28)25(21)11-6-12-26/h3-5,7-10,13,21,26-27H,2,6,11-12H2,1H3,(H,23,24)
• InChI Key: GZDNADGCMRPNMB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CCCO)NN=C3C4=CC=CC=C4O

Description

4-(3-Ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a heterocyclic compound featuring a pyrrolo[3,4-c]pyrazol-6-one core substituted with aryl and alkyl groups. Its structure includes a 3-ethoxyphenyl moiety at position 4, a 2-hydroxyphenyl group at position 3, and a 3-hydroxypropyl chain at position 3.

Biological Activity

The compound 4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one , identified by CAS number 880793-94-2, is a member of the pyrazole family known for its diverse biological activities. This article explores the biological properties, mechanisms of action, and potential therapeutic applications of this compound based on recent studies.

• Molecular Formula : C21H25N3O4
• Molecular Weight : 383.4 g/mol
• Structure : The compound features a pyrrolo-pyrazole core with multiple phenolic substituents that contribute to its biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including our compound of interest. The structure-activity relationship (SAR) analysis indicates that compounds with electron-donating groups on the aromatic rings exhibit enhanced cytotoxicity against various cancer cell lines.

• Case Study : A study published in MDPI demonstrated that pyrazole hybrids showed significant selectivity towards cancer cells compared to normal cells, with IC50 values ranging from 38.30 to 45.23 µM . This suggests that the compound may selectively target cancerous tissues while sparing healthy cells.

Anti-inflammatory Activity

The anti-inflammatory properties of pyrazole derivatives are well-documented. The compound has been shown to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory process.

• Mechanism : By inhibiting COX activity, the compound reduces the production of prostaglandins that mediate inflammation. This mechanism is crucial for developing treatments for inflammatory diseases .

Neuroprotective Effects

Emerging research indicates that certain pyrazole derivatives can exhibit neuroprotective effects through the modulation of neurotransmitter systems and inhibition of metabolic enzymes relevant to neurodegenerative disorders.

• Findings : A review highlighted that pyrazole compounds could inhibit acetylcholinesterase (AChE) and other enzymes associated with neurodegenerative conditions, suggesting potential applications in treating Alzheimer's disease and other cognitive disorders .

Comparative Analysis of Biological Activities

Activity Type	Mechanism of Action	IC50 Values (µM)	References
Anticancer	Selective cytotoxicity towards cancer cells	38.30 - 45.23
Anti-inflammatory	Inhibition of COX enzymes	N/A
Neuroprotective	Inhibition of AChE and metabolic enzymes	N/A

Comparison with Similar Compounds

Table 1: Substituent Comparison of Pyrrolo[3,4-c]pyrazol-6-one Derivatives

Compound Name (Core Structure)	Position 4 Substituent	Position 3 Substituent	Position 5 Substituent	Key Properties
Target Compound	3-Ethoxyphenyl	2-Hydroxyphenyl	3-Hydroxypropyl	Moderate logP (~2.8), hydrogen-bond donor/acceptor capacity
Compound (CAS 880398-84-5)	3,4,5-Trimethoxyphenyl	2-Hydroxyphenyl	3-Hydroxypropyl	Higher logP (~3.5) due to methoxy groups; reduced solubility in aqueous media
Compound (CAS 873682-14-5)	4-Ethoxyphenyl	2-Hydroxyphenyl	3-Pyridinylmethyl	Increased basicity (pyridine nitrogen); altered pharmacokinetics due to aromatic heterocycle

Key Observations:

Hydrogen Bonding: The 2-hydroxyphenyl group in all three compounds enables intramolecular hydrogen bonding, stabilizing tautomeric forms (e.g., keto-enol tautomerism) and influencing bioavailability .

Functional Group Impact : The 3-hydroxypropyl chain (target and ) enhances polarity and metabolic stability compared to ’s pyridinylmethyl group, which may increase interactions with charged biological targets .

Pharmacological and Physicochemical Data

• Target vs. : The trimethoxyphenyl group in enhances membrane permeability but reduces solubility (logP ~3.5 vs.
• Target vs. : The pyridinylmethyl group in introduces basicity (pKa ~5.5), enabling salt formation and improved crystallinity, whereas the hydroxypropyl chain in the target may favor hydrogen-bond-driven target engagement .
• Tautomerism: The 2-hydroxyphenyl group in all compounds stabilizes enol tautomers, as observed in similar β-diketone systems (), which may affect binding to enzymes like cyclooxygenase or kinases .

Challenges and Limitations

• Synthetic Yield : Hydroxypropyl and ethoxyphenyl groups may require orthogonal protection strategies, lowering yields compared to simpler analogues (e.g., methoxy derivatives).
• Stability : The 3-hydroxypropyl chain in the target compound is prone to oxidation, necessitating formulation under inert conditions .